2-Aminomethoxyanisole

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: (2-methoxyphenoxy)methanamine
• InChI: InChI=1S/C8H11NO2/c1-10-7-4-2-3-5-8(7)11-6-9/h2-5H,6,9H2,1H3
• InChI Key: QZERQIUDKAQIFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCN

Description

2-Aminomethoxyanisole is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the 2-cyanomethoxyanisole (5.6 g, 0.034 mol) in anhydrous ammonia (25 ml) and ethanol (50 ml) was heated to 120° C. at 500 psi for 12 h in the presence of raney nickel (1.4 g). The reaction mixture was filtered, concentrated under reduced pressure, the residue taken up in ether, and washed with 1.2 M HCl. The acidic phase was then rendered basic (pH=12) with careful addition of solid KOH and the alkaline solution extracted with ether. The organic phase was dried (MgSO4) and concentrated under reduced pressure to give the product (1.99 g, 35%) as an oil. IR. NMR. MS.